![molecular formula C11H10N2O3 B1484286 3-Cyclopropyl-6-(furan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione CAS No. 2098035-76-6](/img/structure/B1484286.png)
3-Cyclopropyl-6-(furan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
Overview
Description
3-Cyclopropyl-6-(furan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, also known as 6-Furancarbonitrile, is a heterocyclic organic compound with a five-membered ring system. It is a cyclic organic compound that is widely used in the synthesis of various drugs, as well as in scientific research applications.
Scientific Research Applications
Furan Derivatives in Scientific Research
Furan derivatives have been explored for various scientific applications, including their role as biomarkers and their involvement in biological processes. For instance, furan fatty acids are known to occur in fish and fish oils, and metabolites like 3-Carboxy-4-methyl-5-propyl-2-furanpropanoic acid (CMPF) have been identified in human plasma and urine, indicating exposure or dietary intake (Liu et al., 2020). These furan derivatives are associated with oxidative stress and inflammation, highlighting their potential in studying disease mechanisms and nutritional interventions.
Pyrimidine-based Compounds in Medical Research
Pyrimidine-based compounds, due to their structural core resembling nucleotides, have been extensively studied for their therapeutic potential. For example, dihydropyrimidine dehydrogenase (DPD) deficiency studies have illuminated the severe toxicity some patients experience with fluoropyrimidine-based chemotherapy, underscoring the importance of genetic screening and personalized medicine (Diasio et al., 1988; Harris et al., 1991). These studies highlight the critical role of pyrimidine metabolism in drug safety and efficacy.
properties
IUPAC Name |
3-cyclopropyl-6-(furan-3-yl)-1H-pyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c14-10-5-9(7-3-4-16-6-7)12-11(15)13(10)8-1-2-8/h3-6,8H,1-2H2,(H,12,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAVIPMZFRJGBDH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C(=O)C=C(NC2=O)C3=COC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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